Cas no 53967-47-8 (Benzyl 3,4-dihydroquinoxaline-1(2H)-carboxylate)

• Product Name: Benzyl 3,4-dihydroquinoxaline-1(2H)-carboxylate
• CAS No: 53967-47-8
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 4936769
• Update Time: 2025-08-04

Benzyl 3,4-dihydroquinoxaline-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3,4-dihydroquinoxaline-1(2H)-carboxylate

• Inchi： 1S/C16H16N2O2/c19-16(20-12-13-6-2-1-3-7-13)18-11-10-17-14-8-4-5-9-15(14)18/h1-9,17H,10-12H2
• InChI Key： KOCLLWDGMHLVOC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C2C=CC=CC=2NCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 328
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 3,4-dihydroquinoxaline-1(2H)-carboxylate

Benzyl 3,4-dihydroquinoxaline-1(2H)-carboxylate (CAS No. 53967-47-8): An Overview of Its Structure, Properties, and Applications

Benzyl 3,4-dihydroquinoxaline-1(2H)-carboxylate (CAS No. 53967-47-8) is a versatile organic compound with a unique chemical structure and a wide range of potential applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its benzyl and dihydroquinoxaline moieties, which confer it with distinct physical and chemical properties. In this article, we will delve into the structure, synthesis, properties, and potential applications of Benzyl 3,4-dihydroquinoxaline-1(2H)-carboxylate.

The molecular formula of Benzyl 3,4-dihydroquinoxaline-1(2H)-carboxylate is C₁₆H₁₅N₃O₂, and its molecular weight is approximately 285.31 g/mol. The compound features a benzyl group attached to a dihydroquinoxaline ring through a carboxylate ester linkage. The dihydroquinoxaline ring is a six-membered heterocyclic structure containing two nitrogen atoms, which imparts significant aromatic character to the molecule.

The synthesis of Benzyl 3,4-dihydroquinoxaline-1(2H)-carboxylate can be achieved through various methods. One common approach involves the reaction of benzyl chloroformate with 3,4-dihydroquinoxaline in the presence of a base such as triethylamine or potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired ester product. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final product.

Benzyl 3,4-dihydroquinoxaline-1(2H)-carboxylate exhibits several notable physical properties. It is a white crystalline solid with a melting point ranging from 100 to 105°C. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). These solubility characteristics make it suitable for various synthetic transformations and applications.

In terms of chemical reactivity, Benzyl 3,4-dihydroquinoxaline-1(2H)-carboxylate can undergo a variety of reactions due to its functional groups. The ester functionality can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid or salt. Additionally, the benzyl group can be selectively deprotected using hydrogenolysis in the presence of palladium catalysts, making it useful as a protecting group in multistep syntheses.

The potential applications of Benzyl 3,4-dihydroquinoxaline-1(2H)-carboxylate are diverse and promising. In pharmaceutical research, compounds containing dihydroquinoxaline scaffolds have been investigated for their biological activities. For instance, recent studies have shown that certain dihydroquinoxaline derivatives exhibit potent antitumor and anti-inflammatory properties. These findings suggest that Benzyl 3,4-dihydroquinoxaline-1(2H)-carboxylate could serve as a valuable intermediate in the development of novel therapeutic agents.

In materials science, the unique electronic properties of dihydroquinoxaline-based compounds have attracted attention for their potential use in organic electronics and photovoltaic devices. The presence of nitrogen atoms in the dihydroquinoxaline ring can influence the electronic structure and charge transport properties of these materials. Therefore, Benzyl 3,4-dihydroquinoxaline-1(2H)-carboxylate may find applications as a building block for designing advanced functional materials.

In chemical synthesis, Benzyl 3,4-dihydroquinoxaline-1(2H)-carboxylate serves as a versatile starting material for constructing complex molecules. Its reactivity and functional group compatibility make it an attractive choice for synthetic chemists working on natural product synthesis or the development of new organic compounds with specific biological activities.

To further explore the potential applications of Benzyl 3,4-dihydroquinoxaline-1(2H)-carboxylate, ongoing research is focusing on optimizing its synthetic routes and investigating its biological activities in more detail. For example, recent studies have employed high-throughput screening techniques to identify new derivatives with enhanced pharmacological properties. These efforts are expected to lead to the discovery of novel compounds with therapeutic potential.

In conclusion, Benzyl 3,4-dihydroquinoxaline-1(2H)-carboxylate (CAS No. 53967-47-8) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and versatile reactivity make it an important molecule for researchers working in pharmaceuticals, materials science, and chemical synthesis. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in future developments.